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1-[3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]-4-(phenylsulfonyl)piperazine 1-[3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]-4-(phenylsulfonyl)piperazine
Brand Name: Vulcanchem
CAS No.: 890596-35-7
VCID: VC0486085
InChI: InChI=1S/C18H23BrN4O3S/c1-14-18(19)15(2)23(20-14)9-8-17(24)21-10-12-22(13-11-21)27(25,26)16-6-4-3-5-7-16/h3-7H,8-13H2,1-2H3
SMILES: CC1=C(C(=NN1CCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)C)Br
Molecular Formula: C18H23BrN4O3S
Molecular Weight: 455.4g/mol

1-[3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]-4-(phenylsulfonyl)piperazine

CAS No.: 890596-35-7

Main Products

VCID: VC0486085

Molecular Formula: C18H23BrN4O3S

Molecular Weight: 455.4g/mol

1-[3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]-4-(phenylsulfonyl)piperazine - 890596-35-7

CAS No. 890596-35-7
Product Name 1-[3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]-4-(phenylsulfonyl)piperazine
Molecular Formula C18H23BrN4O3S
Molecular Weight 455.4g/mol
IUPAC Name 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(4-bromo-3,5-dimethylpyrazol-1-yl)propan-1-one
Standard InChI InChI=1S/C18H23BrN4O3S/c1-14-18(19)15(2)23(20-14)9-8-17(24)21-10-12-22(13-11-21)27(25,26)16-6-4-3-5-7-16/h3-7H,8-13H2,1-2H3
Standard InChIKey NUFYRPKFLZGGCV-UHFFFAOYSA-N
SMILES CC1=C(C(=NN1CCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)C)Br
Canonical SMILES CC1=C(C(=NN1CCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)C)Br
PubChem Compound 9510458
Last Modified Nov 11 2021
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